2-[5-(1,3-benzodioxol-5-yl)-3-(tetrahydro-2H-pyran-4-yl)-1H-1,2,4-triazol-1-yl]-6-methylpyridine

• IUPAC Name: 2-[5-(1,3-benzodioxol-5-yl)-3-(oxan-4-yl)-1,2,4-triazol-1-yl]-6-methylpyridine
• InChI: InChI=1S/C20H20N4O3/c1-13-3-2-4-18(21-13)24-20(15-5-6-16-17(11-15)27-12-26-16)22-19(23-24)14-7-9-25-10-8-14/h2-6,11,14H,7-10,12H2,1H3
• InChI Key: CIMSRWAMUOFMMY-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC=C1)N2C(=NC(=N2)C3CCOCC3)C4=CC5=C(C=C4)OCO5
• Molecular Formula: C20H20N4O3
• Molecular Weight: 364.4 g/mol

Description

Synthesis Analysis

The synthesis of related compounds, such as 1,4-bis(3,5-dialkyl-4H-1,2,4-triazol-4-yl)benzene derivatives, involves coupling reactions between aminopyrazoles and aryl diazonium chlorides or the use of orthoformates and hydrazine hydrate, showcasing a range of synthetic pathways that could be applicable to the target compound (Al‐Azmi & Mahmoud, 2020). These methods emphasize the importance of selecting appropriate precursors and conditions to achieve the desired molecular architecture.

Molecular Structure Analysis

The confirmation of molecular structures often involves spectroscopic analyses and, in certain cases, X-ray crystallography. For instance, the structural elucidation of benzoxazepine derivatives was achieved using such techniques, indicating the broader applicability of these methods for confirming the complex molecular architecture of the target compound (Kurasawa et al., 1988).

Chemical Reactions and Properties

Chemical reactions involving related compounds include transformations under various conditions, such as the refluxing in hydrochloric acid/acetic acid to produce spirobenzoxazoles from benzoxazepines, illustrating the chemical reactivity and potential transformations the target compound might undergo (Kurasawa et al., 1988).

Physical Properties Analysis

While specific studies on the physical properties of 2-[5-(1,3-Benzodioxol-5-yl)-3-(tetrahydro-2H-pyran-4-yl)-1H-1,2,4-triazol-1-yl]-6-methylpyridine were not found, related research on similar compounds provides insights into methodologies for analyzing such properties, including melting points, solubility, and crystalline structure, which are crucial for understanding the compound's behavior in different environments.

Chemical Properties Analysis

The chemical properties, such as reactivity towards various reagents, stability under different conditions, and the ability to undergo specific reactions, can be inferred from related compounds. For example, the synthesis and reactivity studies of pyrazolo[5,1-a]pyrimidines suggest approaches to explore the reactivity patterns and potential functional group transformations applicable to the target compound (Abdelhamid et al., 2007).

Future Directions

The future directions for this compound could involve further exploration of its potential biological activities, given the reported activities of compounds with a 1,3-benzodioxole moiety. Further studies could also explore its synthesis and properties.